Cas no 3260-87-5 (3-Chloro-2-methylphenol)

• Product Name: 3-Chloro-2-methylphenol
• CAS No: 3260-87-5
• MF: C₇H₇ClO
• MW: 142.582881212234
• MDL: MFCD00079738
• CID: 43976
• PubChem ID: 14856
• Update Time: 2025-11-03

3-Chloro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methylphenol
• 3-Chloro-o-cresol
• 1-methyl-2-chlorophenol
• 2-chloro-6-hydroxytoluene
• 2-methyl-3-chlorophenol
• 3-chloro-2-cresol
• 3-chloro-2-methyl-phenol
• o-Cresol,3-chloro
• Phenol,3-chloro-2-methyl
• NS00014325
• CS-W019378
• FT-0615355
• EN300-78790
• NSC74916
• J-512201
• 3-Chloro-2-methylphenol, AldrichCPR
• MFCD00079738
• A5833
• A809800
• AC-25978
• 3-chloranyl-2-methyl-phenol
• DTXSID80186295
• SY020675
• CL8480
• PS-3842
• Chlor-o-kresol
• AM20060895
• o-Cresol, 3-chloro-
• NSC 74916
• AKOS009327541
• EINECS 221-861-0
• NCIOpen2_000657
• 3260-87-5
• WADQOGCINABPRT-UHFFFAOYSA-N
• Phenol, 3-chloro-2-methyl-
• Phenol, chloro-2-methyl-
• BP-10431
• SCHEMBL34485
• NSC-74916
• DTXCID90108786
• o-Cresol, 3-chloro-(8CI)
• Phenol, 3-chloro-2-methyl-(9CI)
• 221-861-0

• MDL： MFCD00079738
• Inchi： 1S/C7H7ClO/c1-5-6(8)3-2-4-7(5)9/h2-4,9H,1H3
• InChI Key： WADQOGCINABPRT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)O

Computed Properties

• Exact Mass: 142.01900
• Monoisotopic Mass: 142.018543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: 淡淡的 黄色固体
• Density: 1.1104 (rough estimate)
• Melting Point: 86 °C
• Boiling Point: 225℃(lit.)
• Flash Point: 84.8 °C
• Refractive Index: 1.5449 (estimate)
• PSA: 20.23000
• LogP: 2.35400
• Sensitiveness: Stench

3-Chloro-2-methylphenol Security Information

• Hazardous Material transportation number：UN 3437
• Hazard Category Code： 21/22-41-43-50-38-36
• Safety Instruction： S26; S36/37/39; S28
• Hazardous Material Identification：
• Risk Phrases：R21/22; R41; R43; R50; R38
• HazardClass：IRRITANT, IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Chloro-2-methylphenol

3-Chloro-2-methylphenol (CAS No: 3260-87-5)

3-Chloro-2-methylphenol, also known by its CAS number 3260-87-5, is an organic compound with the molecular formula C8H9ClO. This compound belongs to the class of phenols, which are aromatic compounds containing a hydroxyl group (-OH) directly attached to a benzene ring. The presence of a chlorine atom at the meta position and a methyl group at the ortho position relative to the hydroxyl group gives this compound its unique chemical properties and reactivity.

The synthesis of 3-chloro-2-methylphenol typically involves multi-step processes, often starting from chlorobenzene derivatives. Recent advancements in synthetic chemistry have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

3-Chloro-2-methylphenol exhibits interesting physical and chemical properties that make it a valuable compound in various applications. Its solubility in organic solvents and moderate acidity are key factors influencing its reactivity. The compound is known to undergo nucleophilic aromatic substitution reactions due to the electron-withdrawing effect of the chlorine atom, which activates certain positions on the benzene ring for substitution. This property has been leveraged in the development of novel materials and intermediates for pharmaceuticals.

Recent studies have highlighted the potential of 3-chloro-2-methylphenol in drug discovery. Researchers have investigated its role as a precursor in synthesizing bioactive molecules with anti-inflammatory and antimicrobial properties. For example, derivatives of this compound have shown promise in inhibiting enzymes associated with inflammatory pathways, offering new avenues for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-chloro-2-methylphenol has found utility in agrochemicals and specialty chemicals. Its ability to act as an intermediate in the synthesis of fungicides and herbicides underscores its importance in agricultural chemistry. Moreover, advancements in green chemistry have led to the exploration of biocatalytic methods for modifying this compound, reducing reliance on hazardous reagents and improving process sustainability.

The environmental fate and toxicity of 3-chloro-2-methylphenol have also been subjects of recent research. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, its persistence in certain environmental matrices raises concerns about potential bioaccumulation. Regulatory agencies continue to monitor its usage to ensure compliance with safety standards.

In conclusion, 3-chloro-2-methylphenol (CAS No: 3260-87-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with advancements in synthetic and analytical techniques, position it as an important building block for developing innovative products. As research continues to uncover new uses and improve production methods, this compound is likely to remain a focal point in both academic and industrial settings.